molecular formula C5H5BN2OS B428907 1-hydroxy-2H-thieno[2,3-d]diazaborinine CAS No. 17303-84-3

1-hydroxy-2H-thieno[2,3-d]diazaborinine

Cat. No.: B428907
CAS No.: 17303-84-3
M. Wt: 151.99g/mol
InChI Key: LFSCECOIQBWEIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Hydroxy-2H-thieno[2,3-d]diazaborinine is a boron-containing heterocyclic compound featuring a fused thiophene-diazaborinine core with a hydroxyl substituent. The thieno-fused structure introduces sulfur into the aromatic system, which may enhance conjugation and stability compared to non-sulfur analogs. The hydroxyl group at the 1-position likely influences solubility and reactivity, making this compound distinct from other diazaborinine derivatives.

Properties

CAS No.

17303-84-3

Molecular Formula

C5H5BN2OS

Molecular Weight

151.99g/mol

IUPAC Name

1-hydroxy-2H-thieno[2,3-d]diazaborinine

InChI

InChI=1S/C5H5BN2OS/c9-6-5-4(1-2-10-5)3-7-8-6/h1-3,8-9H

InChI Key

LFSCECOIQBWEIP-UHFFFAOYSA-N

SMILES

B1(C2=C(C=CS2)C=NN1)O

Canonical SMILES

B1(C2=C(C=CS2)C=NN1)O

Origin of Product

United States

Comparison with Similar Compounds

Thieno-Fused vs. Naphtho-Fused Derivatives

  • 1-Hydroxy-2H-thieno[2,3-d]diazaborinine: Features a sulfur-containing thiophene ring fused to the diazaborinine core. The hydroxyl group may participate in hydrogen bonding, enhancing solubility .
  • 2-(3,4-Dimethoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine (): Incorporates a naphthalene fused system with methoxy substituents. The extended π-system likely increases UV-vis absorption wavelengths compared to thieno analogs .
  • 2-Cyclopropyl-6-phenyl-2,3-dihydrothieno[3,2-d][1,3,2]diazaborinin-4(1H)-one (): Contains a cyclopropyl group and a ketone moiety, which may sterically hinder reactivity compared to the hydroxylated target compound .

Substituent Effects on Reactivity

  • BODIPY-based Diazaborinines (e.g., 7-chloro-2-ethyl-5,5-difluoro-1,3-dimethyl-10-phenyl-5H-4,5-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine, ): Fluorinated pyrrole fusion enhances fluorescence quantum yields, suggesting thieno analogs may exhibit distinct photophysical profiles .

Physical and Spectral Properties

Melting Points and Stability

  • Naphtho-Fused Diazaborinines : Exhibit higher melting points (160–163°C, ) due to extended aromaticity and rigid structures .
  • Thieno Derivatives: Expected to have lower melting points than naphtho analogs due to reduced π-stacking, though data for the target compound are unavailable.

Spectral Data

  • BODIPY Derivatives : Show strong absorbance in the visible range (e.g., 500–600 nm) with high molar extinction coefficients, as seen in .
  • Naphtho-Fused Compounds: $^{1}\text{H}$ NMR spectra () reveal deshielded aromatic protons, whereas thieno systems may exhibit downfield shifts for sulfur-adjacent protons .

Table 1. Comparative Overview of Diazaborinine Derivatives

Compound Name Fused Ring Key Substituents Synthesis Yield Melting Point (°C) Key Applications References
1-Hydroxy-2H-thieno[2,3-d]diazaborinine Thieno Hydroxyl N/A N/A Potential probes
2-(3,4-Dimethoxyphenyl)-naphtho[1,8-de]diazaborinine Naphtho 3,4-Dimethoxyphenyl 77% 160–163 Ligand design
7-Chloro-2-ethyl-5,5-difluoro-...dipyrrolo[1,2-c:2',1'-f]diazaborinine (BODIPY) Pyrrolo Chloro, Ethyl, Fluoro N/A N/A Fluorescent imaging
2-(2-Nitro-benzenesulfonyl)-thieno[2,3-d]diazaborinin-1-ol Thieno Nitrobenzenesulfonyl N/A N/A Kinase inhibition

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.